Cas no 1448132-13-5 (N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-9H-xanthene-9-carboxamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-9H-xanthene-9-carboxamide
• CAS No: 1448132-13-5
• MF: C₂₅H₂₂N₂O₃
• MW: 398.453786373138
• CID: 6151817
• PubChem ID: 71788678
• Update Time: 2025-07-15

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-9H-xanthene-9-carboxamide
• N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-9H-xanthene-9-carboxamide
• F6200-3155
• N-[2-HYDROXY-2-(1-METHYLINDOL-3-YL)ETHYL]-9H-XANTHENE-9-CARBOXAMIDE
• 1448132-13-5
• AKOS024538187
• N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-9H-xanthene-9-carboxamide

• Inchi： 1S/C25H22N2O3/c1-27-15-19(16-8-2-5-11-20(16)27)21(28)14-26-25(29)24-17-9-3-6-12-22(17)30-23-13-7-4-10-18(23)24/h2-13,15,21,24,28H,14H2,1H3,(H,26,29)
• InChI Key： CIQJGNIVPWANGH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(NCC(C2=CN(C)C3C=CC=CC2=3)O)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.16304257g/mol
• Monoisotopic Mass: 398.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-9H-xanthene-9-carboxamide

Introduction to N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-9H-xanthene-9-carboxamide (CAS No. 1448132-13-5)

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-9H-xanthene-9-carboxamide, identified by its CAS number 1448132-13-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This xanthene derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound's molecular architecture, featuring a xanthene core conjugated with an indole moiety and a hydroxyl-substituted ethyl group, positions it as a promising candidate for further exploration in drug discovery.

The xanthene group, a heterocyclic organic compound characterized by a fused benzene and pyran ring system, is well-documented for its broad spectrum of biological activities. Xanthenes have been widely investigated for their photophysical properties, making them valuable in dye synthesis and imaging techniques. Additionally, certain xanthene derivatives have demonstrated pharmacological efficacy in treating various diseases, including cancer and inflammatory disorders. The incorporation of the xanthene scaffold into N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-9H-xanthene-9-carboxamide enhances its potential as a bioactive molecule.

The indole moiety, another key structural component of this compound, is renowned for its presence in numerous biologically active natural products and pharmaceuticals. Indole derivatives are known to interact with a variety of biological targets, including enzymes and receptors, thereby modulating physiological processes. The presence of 1-methylindole in N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-9H-xanthene-9-carboxamide suggests that the compound may exhibit unique interactions with biological systems, potentially leading to novel therapeutic effects.

The hydroxyl-substituted ethyl group at the 2-position of the xanthene ring adds another layer of complexity to the compound's pharmacophore. Hydroxyl groups are frequently found in biologically active molecules due to their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. The ethyl chain further modulates the compound's solubility and bioavailability, making it a versatile scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further development. In the case of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-9H-xanthene-9-carboxamide, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in cancer progression. This hypothesis is supported by the structural features of the compound, which are reminiscent of known chemotherapeutic agents.

In vitro studies have begun to explore the pharmacological profile of N-2-hydroxy-2-(1-methyl-1H-indol-3-y)ethyl--9H-xanthene--9--carboxamide. Initial experiments have shown that the compound demonstrates significant cytotoxicity against various cancer cell lines. The mechanism of action appears to involve disruption of essential cellular processes, such as DNA replication and cell division. These findings are particularly intriguing given the growing interest in targeted therapies for cancer treatment.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex framework of N--2--hydroxy--2--(1--methyl--1H--indol--3--y)ethyl--9H--xanthene--9--carboxamide. These synthetic methodologies highlight the ingenuity and precision required in modern pharmaceutical chemistry.

The potential applications of this compound extend beyond oncology. Preliminary research suggests that it may also exhibit anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The ability of N--2--hydroxy--2--(1--methyl--1H--indol--3-y)ethyl----9H----xanthene----9----carboxamide to modulate inflammatory pathways could provide new therapeutic options for patients suffering from these conditions.

As research continues to uncover new biological activities and mechanisms of action, the therapeutic potential of N----2----hydroxy----2----(1----methyl----1H----indol----3----y)ethyl------9H------xanthene------9------carboxamide is likely to expand significantly. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating these findings into clinical applications. The development pipeline for this compound represents an exciting frontier in drug discovery.

The safety and efficacy of any new therapeutic agent must be rigorously evaluated before it can be considered for clinical use. Preclinical studies are currently underway to assess the pharmacokinetic properties, toxicity profiles, and potential side effects of N---2---hydroxy---2---(1---methyl---1H---indol---3---y)ethyl-----9H-----xanthene-----9-----carboxamide. These studies will provide critical data to support future clinical trials and ensure that patients receive safe and effective treatments.

In conclusion, N---2-hydroxy---2-(1-methyl-l'H-indol-l)-y]ethyI-------lOH-xanthene-------lOH-amide (CAS No.--144813Z-lZ-S) is a promising compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development in pharmaceutical research. As our understanding of its properties continues to grow, so too does its potential to contribute to advances in medicine.